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Compound of Interest

Compound Name: Cinnamyl formate

Cat. No.: B3369455 Get Quote

Introduction

Cinnamyl formate (CAS No. 104-65-4) is an ester widely utilized in the flavor and fragrance

industries for its characteristic warm, fruity, and slightly spicy aroma with floral undertones.[1] It

is a key component in perfumes, cosmetics, personal care products, and as a flavoring agent in

foods and beverages.[1][2] The accurate and reproducible analysis of cinnamyl formate in

these products is critical for quality control, regulatory compliance, and research and

development. The establishment of a well-characterized chemical reference standard is the

foundation for achieving reliable analytical results.

This guide provides a comparative analysis for establishing a primary reference standard for

cinnamyl formate. We compare a highly purified, in-house candidate standard against

commercially available grades, presenting supporting experimental data and detailed analytical

protocols.

Comparative Analysis of Cinnamyl Formate Grades
The suitability of a chemical substance as a reference standard is determined by its purity,

identity, and stability. In this guide, we compare our "Proposed In-House Reference Standard"

against two typical, high-quality commercial grades of cinnamyl formate.
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The fundamental physical properties of the different grades were first compared. The results,

summarized in Table 1, show a high degree of similarity, as expected. The Proposed Reference

Standard material is a colorless liquid, indicating a lower level of impurities compared to the

pale yellow appearance of commercial grades.[1][3][4]

Property

Proposed

Reference

Standard

Commercial

Grade A

Commercial

Grade B
Specification

Appearance Colorless Liquid
Pale Yellow

Liquid

Pale Yellow

Liquid

Colorless to Pale

Yellow Liquid

Odor
Balsamic, fruity,

floral
Conforms Conforms

Conforms to

Type

Boiling Point 251.5 °C 250-254 °C 250-254 °C 250-254 °C[5]

Refractive Index

(@ 20°C)
1.5535 1.5531 1.5542

1.5500-1.5560[6]

[7]

Specific Gravity

(@ 25°C)
1.081 1.079 1.080

1.0770-1.0820[6]

[7]

Table 1: Comparison of Physicochemical Properties.

Purity and Impurity Profile Analysis
The critical differentiator for a reference standard is its purity. We employed multiple analytical

techniques to quantify the purity of the proposed standard and compare it with commercial

alternatives. The hypothetical data presented in Table 2 demonstrates the superior purity of the

in-house standard.
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Analytical Test
Proposed Reference

Standard
Commercial Grade A Commercial Grade B

Purity by GC-FID (%

Area)
99.91% 99.25% 98.98%

Purity by qNMR (%) 99.85% ± 0.05% Not Determined Not Determined

Water Content (Karl

Fischer, % w/w)
0.015% 0.045% 0.082%

Total Related

Impurities (GC-MS,

%)

0.07% 0.68% 0.91%

Residual Solvents

(GC-HS)
< 0.01% < 0.05% < 0.05%

Table 2: Comparative Purity and Impurity Data.

Workflow for Reference Standard Establishment
The process of establishing a reference standard is a systematic workflow that begins with

material sourcing and ends with certification and ongoing stability monitoring. This ensures the

material is suitable for its intended use as a benchmark in analytical testing.
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Phase 1: Material Sourcing & Initial Screening

Phase 3: Certification & Documentation

Procurement of High-Purity
Cinnamyl Formate Batch

Initial Screening
(GC-FID, Appearance)

Structural Elucidation
(NMR, MS, FTIR)

Data Review and
Value Assignment

Physicochemical Testing
(BP, RI, SG)

Impurity Profiling
(GC-MS, HPLC)

Quantitative Analysis
(qNMR, GC-FID)

Certificate of Analysis (CoA)
Preparation

Stability Study Protocol
Initiation

Identity Confirmation Purity & Assay Specific Impurities

Proposed Reference
Standard Batch

¹H & ¹³C NMR Mass Spectrometry (MS) FTIR Spectroscopy GC-FID (% Area) Quantitative NMR (qNMR)
Water Content
(Karl Fischer)

Residual Solvents
(GC-HS)

Certificate of Analysis (CoA)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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